Ethyl 6-{4-[(Benzylsulfonyl)carbamoyl]piperidin-1-Yl}-5-Cyano-2-Methylpyridine-3-Carboxylate
Overview
Description
“Ethyl 6-{4-[(Benzylsulfonyl)carbamoyl]piperidin-1-Yl}-5-Cyano-2-Methylpyridine-3-Carboxylate” is a P2Y12 antagonist . P2Y12 antagonists are widely used as antiplatelet agents for the prevention and treatment of arterial thrombosis .
Synthesis Analysis
Based on the scaffold of a known P2Y12 antagonist AZD1283, a series of novel bicyclic pyridine derivatives were designed and synthesized . The cyclization of the ester substituent on the pyridine ring to the ortho-methyl group led to lactone analogues of AZD1283 that showed significantly enhanced metabolic stability .Molecular Structure Analysis
The molecular structure of this compound has been studied in complex with the P2Y12 receptor . The structures reveal striking conformational changes between nucleotide and non-nucleotide ligand complexes in the extracellular regions .Chemical Reactions Analysis
The metabolic stability of the compound was further enhanced by adding a 4-methyl substituent to the piperidinyl moiety .Physical And Chemical Properties Analysis
The compound has a molecular weight of 470.541 . Its formula is C23H26N4O5S .Scientific Research Applications
- Background : AZD1283 acts as a potent non-nucleotide P2Y12 antagonist, with a Kd value of 11 nM . The P2Y12 receptor plays a crucial role in platelet aggregation and thrombus formation.
- Application : Researchers have explored AZD1283’s potential as an antiplatelet agent. It inhibits ADP-induced platelet aggregation, making it a promising candidate for preventing thrombotic events . Its antithrombotic activity could be valuable in cardiovascular disease management.
Antiplatelet and Antithrombotic Activity
Blood Flow Modulation
P2Y12 Receptor Structure Studies
Mechanism of Action
Target of Action
AZD1283 is a potent and high-affinity antagonist of the P2Y12 receptor . The P2Y12 receptor is a G-protein-coupled receptor (GPCR) for extracellular nucleotides, primarily activated by adenosine diphosphate (ADP) and adenosine triphosphate (ATP) . It is expressed on platelets and mediates platelet aggregation and morphological changes .
Mode of Action
AZD1283 interacts with the P2Y12 receptor, inhibiting its function . Key residues involved in AZD1283 binding include the positively charged residues Arg256 6.55, and Lys280 7.35 . By blocking the P2Y12 receptor, AZD1283 inhibits ADP-induced platelet aggregation .
Biochemical Pathways
The P2Y12 receptor couples to G αi2, mediating an inhibition of cyclic AMP accumulation and additional downstream events including the activation of phosphatidylinositol-3-kinase and Rap1b proteins . By antagonizing the P2Y12 receptor, AZD1283 disrupts these pathways, inhibiting platelet aggregation and potentially affecting other cellular processes where P2Y12 receptors are involved .
Result of Action
The primary molecular effect of AZD1283 is the inhibition of ADP-induced platelet aggregation . This can have significant cellular effects, particularly in the context of thromboembolic disorders. By inhibiting platelet aggregation, AZD1283 can potentially prevent the formation of blood clots .
Action Environment
The action of AZD1283, like many drugs, can be influenced by the environment in which it is administered. For instance, the membrane environment can modulate the ligand-binding propensity of the P2Y12 receptor . Additionally, the synthesis of AZD1283 has been scaled up to 20 kg batches, indicating that the compound is stable and retains its efficacy even when produced in large quantities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 6-[4-(benzylsulfonylcarbamoyl)piperidin-1-yl]-5-cyano-2-methylpyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O5S/c1-3-32-23(29)20-13-19(14-24)21(25-16(20)2)27-11-9-18(10-12-27)22(28)26-33(30,31)15-17-7-5-4-6-8-17/h4-8,13,18H,3,9-12,15H2,1-2H3,(H,26,28) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEMHKCNXXRQYRF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(C(=C1)C#N)N2CCC(CC2)C(=O)NS(=O)(=O)CC3=CC=CC=C3)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-{4-[(Benzylsulfonyl)carbamoyl]piperidin-1-Yl}-5-Cyano-2-Methylpyridine-3-Carboxylate | |
CAS RN |
919351-41-0 | |
Record name | AZD-1283 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0919351410 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | AZD-1283 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KDT372MQ8M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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